molecular formula C9H8INO B8700221 6-amino-7-iodo-2,3-dihydro-1H-inden-1-one

6-amino-7-iodo-2,3-dihydro-1H-inden-1-one

Cat. No.: B8700221
M. Wt: 273.07 g/mol
InChI Key: ZGBHJWQHGARWBI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-amino-7-iodo-2,3-dihydro-1H-inden-1-one is a useful research compound. Its molecular formula is C9H8INO and its molecular weight is 273.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H8INO

Molecular Weight

273.07 g/mol

IUPAC Name

6-amino-7-iodo-2,3-dihydroinden-1-one

InChI

InChI=1S/C9H8INO/c10-9-6(11)3-1-5-2-4-7(12)8(5)9/h1,3H,2,4,11H2

InChI Key

ZGBHJWQHGARWBI-UHFFFAOYSA-N

Canonical SMILES

C1CC(=O)C2=C1C=CC(=C2I)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-Amino-1-indanone (5.00 g, 34.0 mmol) was dissolved in a mixed solvent of methanol (200 mL) and water (50 mL), calcium carbonate (6.81 g, 68.0 mmol) and iodine(I) chloride (2.22 mL, 44.2 mmol) were added, and the mixture was stirred at room temperature for 2 hr. To the reaction solution was added saturated aqueous sodium thiosulfate solution, and the organic solvent was evaporated under reduced pressure. To the mixture was added saturated aqueous sodium hydrogencarbonate solution. The mixture was extracted with ethyl acetate and washed with saturated brine. The solvent was evaporated under reduced pressure. The residue was washed with methanol and ethyl acetate to give the title compound (7.95 g, yield 86%).
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
6.81 g
Type
reactant
Reaction Step One
Quantity
2.22 mL
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
sodium thiosulfate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
86%

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